Cas no 371925-29-0 (N-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 371925-29-0
• MF: C₁₁H₈FN₃O₂
• MW: 233.198525428772
• CID: 5474108
• Update Time: 2025-05-19

N-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-6-oxo-1H-pyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-(4-fluorophenyl)-1,6-dihydro-6-oxo-
• N-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C11H8FN3O2/c12-7-1-3-8(4-2-7)13-11(17)9-5-6-10(16)15-14-9/h1-6H,(H,13,17)(H,15,16)
• InChI Key： YJMNZCXQZOGVEV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(F)C=C2)=O)=NNC(=O)C=C1

Additional information on N-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(4-Fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 371925-29-0): An Overview

N-(4-Fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 371925-29-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines and is characterized by its unique structure, which includes a fluorinated phenyl group and a carboxamide moiety. The combination of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic uses.

The chemical structure of N-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide can be represented as C₁₂H₉FN₃O₂. The presence of the fluorine atom in the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the carboxamide group contributes to the compound's ability to form hydrogen bonds, thereby influencing its binding affinity to target proteins.

Recent studies have explored the potential of N-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide in various biological contexts. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is in cancer therapy. Preclinical studies have shown that this compound has antiproliferative effects on various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways. These findings have sparked interest in further investigating its potential as a novel anticancer agent.

In addition to its therapeutic potential, N-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has also been studied for its pharmacokinetic properties. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing side effects. The compound's high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

The synthesis of N-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been optimized through various synthetic routes. One common method involves the reaction of 4-fluoroaniline with 6-chloro-pyridazinone followed by amidation with an appropriate carboxylic acid. This synthetic strategy allows for efficient production of the compound with high purity and yield, making it suitable for large-scale manufacturing.

In conclusion, N-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 371925-29-0) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as anti-inflammatory therapy and cancer treatment. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments.